Cas no 2209766-31-2 (6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide)

• Product Name: 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide
• CAS No: 2209766-31-2
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5681315
• PubChem ID: 132304152
• Update Time: 2025-10-29

6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2209766-31-2
• 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide
• 6-cyano-N-[6-(piperidin-1-yl)pyridin-3-yl]pyridine-3-sulfonamide
• AKOS033076526
• Z1138601320
• EN300-26607054

• Inchi： 1S/C16H17N5O2S/c17-10-13-4-6-15(12-18-13)24(22,23)20-14-5-7-16(19-11-14)21-8-2-1-3-9-21/h4-7,11-12,20H,1-3,8-9H2
• InChI Key： FEMQKOJXQRSKOF-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NC1=CN=C(C=C1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 107Ų

Additional information on 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide

Comprehensive Overview of 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide (CAS No. 2209766-31-2)

The compound 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide (CAS No. 2209766-31-2) is a sulfonamide derivative with a unique pyridine-piperidine scaffold. This structure has garnered significant attention in medicinal chemistry due to its potential applications in drug discovery and development. The presence of a cyano group and a sulfonamide moiety enhances its reactivity and binding affinity, making it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with the growing demand for precision medicine and targeted therapies.

In recent years, the search for novel small molecule inhibitors has surged, driven by advancements in computational chemistry and high-throughput screening. 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide fits into this trend as a structurally diverse compound with potential applications in oncology and inflammation. Its piperidine-pyridine hybrid core is a common motif in FDA-approved drugs, underscoring its pharmacological relevance. The compound's CAS No. 2209766-31-2 is frequently queried in scientific databases, reflecting its importance in academic and industrial research.

The sulfonamide group in this compound is a key functional group that contributes to its bioactivity. Sulfonamides are known for their versatility in drug design, often serving as enzyme inhibitors or receptor modulators. Coupled with the cyano substituent, this molecule exhibits enhanced electronic properties, which can influence its pharmacokinetics and pharmacodynamics. Such features are critical for optimizing drug-like properties, a topic highly searched by pharmaceutical scientists and chemists.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The piperidine ring is a privileged structure in neuroactive compounds, and its inclusion in 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide suggests possible applications in neurodegenerative diseases or psychiatric disorders. This aligns with current research trends focusing on blood-brain barrier permeability and neuroprotective agents, topics frequently explored in scientific literature and online forums.

From a synthetic chemistry perspective, the preparation of 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. These methods are well-documented in peer-reviewed journals, making the compound accessible to researchers. The CAS No. 2209766-31-2 serves as a unique identifier, facilitating accurate literature searches and patent reviews. This is particularly valuable for professionals seeking to avoid redundant research and leverage existing knowledge.

In conclusion, 6-Cyano-N-(6-piperidin-1-ylpyridin-3-yl)pyridine-3-sulfonamide (CAS No. 2209766-31-2) represents a compelling case study in modern drug discovery. Its structural features, combined with its potential therapeutic applications, make it a subject of ongoing investigation. As the pharmaceutical industry continues to prioritize targeted therapies and structure-activity relationships, this compound is likely to remain a focal point for researchers worldwide.